Cas no 1225516-62-0 (2-methyl-4-(pyridin-3-yl)butanoic acid)

• Product Name: 2-methyl-4-(pyridin-3-yl)butanoic acid
• CAS No: 1225516-62-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5971036
• PubChem ID: 79004008
• Update Time: 2025-06-10

2-methyl-4-(pyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinebutanoic acid, α-methyl-
• 2-Methyl-4-(pyridin-3-yl)butanoic acid
• CS-0344134
• EN300-1853472
• 1225516-62-0
• AKOS017518777
• 2-methyl-4-(pyridin-3-yl)butanoic acid

• Inchi： 1S/C10H13NO2/c1-8(10(12)13)4-5-9-3-2-6-11-7-9/h2-3,6-8H,4-5H2,1H3,(H,12,13)
• InChI Key： BXIURIIDZFCFJD-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)CC(C)C(=O)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 327.8±17.0 °C(Predicted)
• pka: 4.60±0.10(Predicted)

Additional information on 2-methyl-4-(pyridin-3-yl)butanoic acid

Introduction to 2-methyl-4-(pyridin-3-yl)butanoic acid (CAS No: 1225516-62-0)

2-methyl-4-(pyridin-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1225516-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the second carbon and a pyridine ring at the fourth carbon position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and medicinal chemists alike.

The CAS No1225516-62-0 of this compound ensures unambiguous identification and facilitates accurate tracking in scientific literature, regulatory databases, and industrial applications. The systematic naming of this molecule adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring consistency and clarity in chemical communication. The structure of 2-methyl-4-(pyridin-3-yl)butanoic acid consists of a butanoic acid backbone modified with a pyridine substituent at the fourth carbon, which introduces both electronic and steric effects that can influence its interactions with biological targets.

In recent years, there has been growing interest in pyridine-based compounds due to their role as key pharmacophores in numerous therapeutic agents. The 2-methyl-4-(pyridin-3-yl)butanoic acid structure provides a versatile platform for modulating biological activity through structural modifications. For instance, the pyridine ring can serve as a hydrogen bond acceptor or donor, enhancing binding affinity to specific proteins or enzymes. Additionally, the butanoic acid moiety can participate in hydrophobic interactions or act as a solubilizing group, depending on the overall molecular design.

One of the most compelling aspects of 2-methyl-4-(pyridin-3-yl)butanoic acid is its potential application in the development of novel drugs targeting neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine, dopamine, and serotonin. The presence of both a methyl group and a pyridine ring in this compound suggests that it may exhibit inhibitory or stimulatory effects on relevant enzymes or receptors. Preliminary studies have indicated that derivatives of this class may have neuroprotective properties, making them attractive candidates for further investigation.

Furthermore, the CAS No1225516-62-0 associated with this compound allows researchers to access detailed chemical information from various databases and literature sources. This facilitates rapid screening and validation of its potential applications in drug discovery pipelines. Computational modeling techniques have been increasingly employed to predict the binding modes of 2-methyl-4-(pyridin-3-yl)butanoic acid with target proteins, providing insights into its mechanism of action. Such simulations have helped identify key interactions between the pyridine ring and biological targets, guiding the design of more potent analogs.

The synthesis of 2-methyl-4-(pyridin-3-yl)butanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the pyridine substituent requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These techniques not only enhance synthetic efficiency but also allow for modular modifications to explore different pharmacological profiles.

In addition to its pharmaceutical applications, 2-methyl-4-(pyridin-3-yl)butanoic acid has potential uses in agrochemical research. Pyridine derivatives are known for their role as intermediates in herbicides and pesticides due to their ability to interact with biological systems at low concentrations. The structural flexibility of this compound makes it a promising candidate for designing molecules that can disrupt metabolic pathways in pests while minimizing environmental impact. Such applications align with global efforts to develop sustainable agrochemical solutions.

The chemical properties of 2-methyl-4-(pyridin-3-yl)butanoic acid, as defined by its CAS No1225516-62-0, also make it suitable for use as a research tool in biochemical assays. Its ability to serve as a substrate or inhibitor for specific enzymes allows researchers to study metabolic pathways and enzyme kinetics in detail. This information is crucial for understanding disease mechanisms and developing targeted therapies. For instance, inhibiting certain enzymes with derivatives of this compound could provide insights into treating metabolic disorders or inflammatory conditions.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-methyl-4-(pyridin-3-yl)butanoic acid using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed structural information that is essential for confirming molecular identity and purity before further functionalization or application in biological assays. High-resolution NMR spectra have revealed unique spin-spin coupling patterns characteristic of the pyridine ring and butanoic acid moiety, confirming the correctness of the proposed structure.

The versatility of 2-methyl-4-(pyridin-3-yll)-butanoic acid extends beyond its use as an intermediate in drug synthesis; it also serves as a building block for more complex molecules with tailored properties. Functional groups on the pyridine ring can be further modified through chemical reactions such as halogenation, alkylation, or acylation to create diverse libraries of compounds for high-throughput screening (HTS). This approach has been successfully applied in academic and industrial settings to identify lead compounds with desired biological activities.

In conclusion,2-methyl--(pyrdn--yI)-butanoc acd CAS No1225516--62--0 is an important compund wiht potentil applcations n phrmaceuticals nd agrcheml reserch Its strcture nd chrmical prptries offr unque oportunties fr drg devlopment nd bicheml studes As reserch continuesto evolve ths compund will likely play n increasingly significant role n shrtlisting nd drg disovery inititatives worldwide Th CAS numbr provides essentil identifiction ensuring tht ths moliculr entity is understoo nd utilized prprly n scientific communiction